Methyl 4-(3-oxo-3-(4-(pentyloxy)phenyl)propanoyl)benzoate
Cat. No. B3246647
Key on ui cas rn:
179162-63-1
M. Wt: 368.4 g/mol
InChI Key: MYSHSAIDZYLUKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06265536B1
Procedure details
To a suspension of dimethyl terephthalate (1.94 g) and potassiuim t-butoxide (2.24 g) in tetrahydrofuran (30 ml) was added 4-pentyloxyacetophenone (1.59 g) in tetrahydrofuran (10 ml) at 70° C. dropwise. The mixture was refluxed for 30 minutes and poured into 1N HCl (50 ml). The mixture was extracted with ethyl acetate (100 ml) and the organic layer was washed with H2O (100 ml), brine (100 ml) and evaporated under reduced pressure. The residue was triturated with acetonitrile (20 ml), collected by filtration and dried under reduced pressure to give 1-(4-Methoxycarbonylphenyl)-3-(4-pentyloxyphenyl)propane-1,3-dione (2.41 g) as yellow solid.
Name
4-pentyloxyacetophenone
Quantity
1.59 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[C:1]([O:13]C)(=O)[C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][CH:3]=1.C[C:16]([CH3:19])([O-:18])[CH3:17].C[CH2:21][CH2:22][CH:23]([O:25][CH2:26][C:27]([C:29]1[CH:34]=[CH:33]C=CC=1)=O)[CH3:24].Cl.O1CCC[CH2:37]1>>[CH3:9][O:8][C:6]([C:5]1[CH:4]=[CH:3][C:2]([C:1](=[O:13])[CH2:17][C:16]([C:19]2[CH:21]=[CH:22][C:23]([O:25][CH2:26][CH2:27][CH2:29][CH2:34][CH3:33])=[CH:24][CH:37]=2)=[O:18])=[CH:11][CH:10]=1)=[O:7]
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Inputs
Step One
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Name
|
|
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Quantity
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1.94 g
|
|
Type
|
reactant
|
|
Smiles
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C(C1=CC=C(C(=O)OC)C=C1)(=O)OC
|
|
Name
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|
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Quantity
|
2.24 g
|
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Type
|
reactant
|
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Smiles
|
CC(C)([O-])C
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Name
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|
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Quantity
|
30 mL
|
|
Type
|
reactant
|
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Smiles
|
O1CCCC1
|
Step Two
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Name
|
4-pentyloxyacetophenone
|
|
Quantity
|
1.59 g
|
|
Type
|
reactant
|
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Smiles
|
CCCC(C)OCC(=O)C1=CC=CC=C1
|
|
Name
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|
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Quantity
|
10 mL
|
|
Type
|
reactant
|
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Smiles
|
O1CCCC1
|
Step Three
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Name
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|
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Quantity
|
50 mL
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Type
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reactant
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Smiles
|
Cl
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was refluxed for 30 minutes
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Duration
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30 min
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
The mixture was extracted with ethyl acetate (100 ml)
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WASH
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Type
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WASH
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Details
|
the organic layer was washed with H2O (100 ml), brine (100 ml)
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CUSTOM
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Type
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CUSTOM
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|
Details
|
evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The residue was triturated with acetonitrile (20 ml)
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
collected by filtration
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried under reduced pressure
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)C1=CC=C(C=C1)C(CC(=O)C1=CC=C(C=C1)OCCCCC)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.41 g |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
